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2-Cyano-4-{5-[5-cyano-2-(hexyloxy)-4-methylphenyl]-1,3,4-oxadiazol-2-yl}-5-isopropoxyphenyl 5-cyano-2-(hexyloxy)-4-methylbenzoate 2-Cyano-4-{5-[5-cyano-2-(hexyloxy)-4-methylphenyl]-1,3,4-oxadiazol-2-yl}-5-isopropoxyphenyl 5-cyano-2-(hexyloxy)-4-methylbenzoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0876151
InChI: InChI=1S/C41H45N5O6/c1-7-9-11-13-15-48-36-17-27(5)29(23-42)19-32(36)39-45-46-40(52-39)33-21-31(25-44)35(22-38(33)50-26(3)4)51-41(47)34-20-30(24-43)28(6)18-37(34)49-16-14-12-10-8-2/h17-22,26H,7-16H2,1-6H3
SMILES: CCCCCCOC1=C(C=C(C(=C1)C)C#N)C2=NN=C(O2)C3=C(C=C(C(=C3)C#N)OC(=O)C4=C(C=C(C(=C4)C#N)C)OCCCCCC)OC(C)C
Molecular Formula: C41H45N5O6
Molecular Weight: 703.8 g/mol

2-Cyano-4-{5-[5-cyano-2-(hexyloxy)-4-methylphenyl]-1,3,4-oxadiazol-2-yl}-5-isopropoxyphenyl 5-cyano-2-(hexyloxy)-4-methylbenzoate

CAS No.:

Cat. No.: VC0876151

Molecular Formula: C41H45N5O6

Molecular Weight: 703.8 g/mol

* For research use only. Not for human or veterinary use.

2-Cyano-4-{5-[5-cyano-2-(hexyloxy)-4-methylphenyl]-1,3,4-oxadiazol-2-yl}-5-isopropoxyphenyl 5-cyano-2-(hexyloxy)-4-methylbenzoate -

Specification

Molecular Formula C41H45N5O6
Molecular Weight 703.8 g/mol
IUPAC Name [2-cyano-4-[5-(5-cyano-2-hexoxy-4-methylphenyl)-1,3,4-oxadiazol-2-yl]-5-propan-2-yloxyphenyl] 5-cyano-2-hexoxy-4-methylbenzoate
Standard InChI InChI=1S/C41H45N5O6/c1-7-9-11-13-15-48-36-17-27(5)29(23-42)19-32(36)39-45-46-40(52-39)33-21-31(25-44)35(22-38(33)50-26(3)4)51-41(47)34-20-30(24-43)28(6)18-37(34)49-16-14-12-10-8-2/h17-22,26H,7-16H2,1-6H3
Standard InChI Key CXVBOOPOKJUJHG-UHFFFAOYSA-N
SMILES CCCCCCOC1=C(C=C(C(=C1)C)C#N)C2=NN=C(O2)C3=C(C=C(C(=C3)C#N)OC(=O)C4=C(C=C(C(=C4)C#N)C)OCCCCCC)OC(C)C
Canonical SMILES CCCCCCOC1=C(C=C(C(=C1)C)C#N)C2=NN=C(O2)C3=C(C=C(C(=C3)C#N)OC(=O)C4=C(C=C(C(=C4)C#N)C)OCCCCCC)OC(C)C

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